(Z)-6-hydroxy-2-(pyridin-3-ylmethylene)-7-(pyrrolidin-1-ylmethyl)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-6-hydroxy-2-(pyridin-3-ylmethylidene)-7-(pyrrolidin-1-ylmethyl)-1-benzofuran-3-one
• InChI: InChI=1S/C19H18N2O3/c22-16-6-5-14-18(23)17(10-13-4-3-7-20-11-13)24-19(14)15(16)12-21-8-1-2-9-21/h3-7,10-11,22H,1-2,8-9,12H2/b17-10-
• InChI Key: XWRSIUBEAXBAHS-YVLHZVERSA-N
• Canonical SMILES: C1CCN(C1)CC2=C(C=CC3=C2OC(=CC4=CN=CC=C4)C3=O)O
• Isomeric SMILES: C1CCN(C1)CC2=C(C=CC3=C2O/C(=C\C4=CN=CC=C4)/C3=O)O
• Molecular Formula: C19H18N2O3
• Molecular Weight: 322.4 g/mol

Description

(Z)-6-hydroxy-2-(pyridin-3-ylmethylene)-7-(pyrrolidin-1-ylmethyl)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C19H18N2O3 and its molecular weight is 322.364. The purity is usually 95%.
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Scientific Research Applications

Conducting Polymers from Pyrrole Derivatives

Electropolymerization of pyrrole derivatives, including 1,4-bis(pyrrol-2-yl)benzene, has been explored for creating conducting polymers with low oxidation potentials, which enhances their stability and conductivity. These polymers find applications in electronic devices due to their stable conducting form and potential for customization through derivative synthesis (Sotzing et al., 1996).

Fluorescent Coordination Polymers

Luminescent coordination polymers formed with zinc and cadmium using pyridine and tetrazole derivatives exhibit strong fluorescence at room temperature. These materials are of interest for their potential applications in sensing, imaging, and light-emitting devices due to their unique optical properties (Jiang et al., 2004).

Catalytic Activity of Zinc Phenoxides

Zinc phenoxides have been synthesized and characterized for their catalytic activity, particularly in the copolymerization of epoxides and carbon dioxide. These complexes offer insights into the development of environmentally benign catalysts for producing valuable polymeric materials from CO2, a greenhouse gas (Darensbourg et al., 1999).

Midrange Affinity Fluorescent Zn(II) Sensors

The development of Zn(II) sensors based on fluorescein derivatives demonstrates the utility of pyridine and pyrrole functionalities in creating sensitive and selective probes for metal ions. These sensors have applications in biological imaging and metal ion detection in various environments (Nolan et al., 2006).